Cas no 111238-21-2 (6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol)

6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol structure
111238-21-2 structure
Product Name:6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol
CAS No:111238-21-2
MF:C21H16O
MW:284.351145744324
CID:1197263
PubChem ID:183234
Update Time:2025-04-20

6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-1,2-dihydrocyclopenta[ij]tetraphen-9-ol
    • 6-methyl-1,2-dihydrobenzo[j]aceanthrylen-9-ol
    • 111238-21-2
    • DTXSID80149562
    • Benzo(j)aceanthrylen-9-ol, 1,2-dihydro-6-methyl-
    • 6-Methyl-1,2-dihydrobenzo(j)aceanthrylen-9-ol
    • Inchi: 1S/C21H16O/c1-12-16-4-2-3-13-5-8-19(21(13)16)18-9-6-14-11-15(22)7-10-17(14)20(12)18/h2-4,6-7,9-11,22H,5,8H2,1H3
    • InChI Key: UWVOYPJPZQNKCJ-UHFFFAOYSA-N
    • SMILES: OC1C=CC2=C(C=1)C=CC1=C2C(C)=C2C=CC=C3CCC1=C32

Computed Properties

  • Exact Mass: 284.12018
  • Monoisotopic Mass: 284.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.305
  • Boiling Point: 562.8°C at 760 mmHg
  • Flash Point: 267.8°C
  • Refractive Index: 1.81
  • PSA: 20.23

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